N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[5-(1H-benzimidazol-2-yl)-2-chlorophenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H12ClN3OS/c19-12-8-7-11(17-20-13-4-1-2-5-14(13)21-17)10-15(12)22-18(23)16-6-3-9-24-16/h1-10H,(H,20,21)(H,22,23)
• InChI Key: BMJMOBGOPQMHNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CC(=C(C=C3)Cl)NC(=O)C4=CC=CS4
• Molecular Formula: C18H12ClN3OS
• Molecular Weight: 353.8 g/mol

Description

Benzimidazole derivatives are a class of compounds that have a wide range of biological activities. They are structurally similar to naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthetic pathway to various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. It can also undergo reactions with aldehydes to form 2-substituted derivatives.

Physical And Chemical Properties Analysis

Benzimidazole is a white solid that appears in the form of tabular crystals. It has a melting point of 170 to 172 °C and a pKa of 12.8.

Mechanism of Action

While the specific mechanism of action for your compound is not known, benzimidazole derivatives often work by binding to the colchicine-sensitive site of tubulin, thus inhibiting its polymerization or assembly into microtubules.

Safety and Hazards

While specific safety and hazard data for your compound is not available, benzimidazole derivatives can be harmful if inhaled or ingested, and can cause skin and eye irritation.

Future Directions

Benzimidazole derivatives are a promising pharmacophore with diverse pharmacological activities. Future research may focus on designing new benzimidazole derivatives with improved safety and efficacy for various therapeutic applications.